Cas no 61702-91-8 ((tert-butyl)quinoline)

(tert-butyl)quinoline structure
(tert-butyl)quinoline structure
Product Name:(tert-butyl)quinoline
CAS No:61702-91-8
MF:C13H15N
MW:185.264903306961
CID:954937
PubChem ID:109127
Update Time:2025-04-19

(tert-butyl)quinoline Chemical and Physical Properties

Names and Identifiers

    • (tert-butyl)quinoline
    • 2-tert-butylquinoline
    • 5-tert-butylquinoline
    • p-tertiary-Butylquinoline
    • Quinoline, (1,1-dimethylethyl)-
    • SCHEMBL761999
    • CWVYYJOLOZEZOF-UHFFFAOYSA-N
    • 61702-91-8
    • DTXSID10866871
    • NS00012070
    • EINECS 262-927-9
    • Inchi: 1S/C13H15N/c1-13(2,3)11-7-4-8-12-10(11)6-5-9-14-12/h4-9H,1-3H3
    • InChI Key: CWVYYJOLOZEZOF-UHFFFAOYSA-N
    • SMILES: N1C=CC=C2C=1C=CC=C2C(C)(C)C

Computed Properties

  • Exact Mass: 185.12055
  • Monoisotopic Mass: 185.12
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 192
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 12.9Ų

Experimental Properties

  • Density: 1.009
  • Boiling Point: 271.9°C at 760 mmHg
  • Flash Point: 107.9°C
  • Refractive Index: 1.574
  • PSA: 12.89
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